Cas no 25773-39-1 (3-propyl-2(1H)-Pyrazinone)

• Product Name: 3-propyl-2(1H)-Pyrazinone
• CAS No: 25773-39-1
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 2113750
• PubChem ID: 12826353
• Update Time: 2025-04-21

3-propyl-2(1H)-Pyrazinone Chemical and Physical Properties

Names and Identifiers

• 3-propyl-2(1H)-Pyrazinone
• 3-Propyl-1H-pyrazin-2-on
• 3-propyl-1H-pyrazin-2-one
• 25773-39-1
• DA-23242
• AKOS006357484
• SCHEMBL14206716
• SCHEMBL5112947

• Inchi： 1S/C7H10N2O/c1-2-3-6-7(10)9-5-4-8-6/h4-5H,2-3H2,1H3,(H,9,10)
• InChI Key： OUIAUQHSLHKLOQ-UHFFFAOYSA-N
• SMILES： O=C1C(CCC)=NC=CN1

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 45.75000
• LogP: 0.72240